6-HYDROXYCAPROIC ACID
6-HYDROXYCAPROIC ACID
6-hydroxyhexanoic acid is an omega-hydroxy fatty acid comprising hexanoic acid having a hydroxy group at the 6-position. It has a role as a bacterial xenobiotic metabolite. It is a 6-hydroxy monocarboxylic acid, an omega-hydroxy fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from a hexanoic acid. It is a conjugate acid of a 6-hydroxyhexanoate.
6-Hydroxy caproic acid, also known as 6-hydroxyhexanoate or 5-carboxypentanol, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 6-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 6-Hydroxy caproic acid has been primarily detected in saliva. 6-Hydroxy caproic acid participates in a number of enzymatic reactions. In particular, 6-hydroxy caproic acid can be biosynthesized from hexanoic acid. 6-Hydroxy caproic acid can also be converted into oscr#12.
6-Hydroxy caproic acid, also known as 6-hydroxyhexanoate or 5-carboxypentanol, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 6-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 6-Hydroxy caproic acid has been primarily detected in saliva. 6-Hydroxy caproic acid participates in a number of enzymatic reactions. In particular, 6-hydroxy caproic acid can be biosynthesized from hexanoic acid. 6-Hydroxy caproic acid can also be converted into oscr#12.
Brand Name:
Vulcanchem
CAS No.:
1191-25-9
VCID:
VC0072477
InChI:
InChI=1S/C6H12O3/c7-5-3-1-2-4-6(8)9/h7H,1-5H2,(H,8,9)
SMILES:
C(CCC(=O)O)CCO
Molecular Formula:
C6H12O3
Molecular Weight:
132.16 g/mol
6-HYDROXYCAPROIC ACID
CAS No.: 1191-25-9
Main Products
VCID: VC0072477
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol
| CAS No. | 1191-25-9 |
|---|---|
| Product Name | 6-HYDROXYCAPROIC ACID |
| Molecular Formula | C6H12O3 |
| Molecular Weight | 132.16 g/mol |
| IUPAC Name | 6-hydroxyhexanoic acid |
| Standard InChI | InChI=1S/C6H12O3/c7-5-3-1-2-4-6(8)9/h7H,1-5H2,(H,8,9) |
| Standard InChIKey | IWHLYPDWHHPVAA-UHFFFAOYSA-N |
| SMILES | C(CCC(=O)O)CCO |
| Canonical SMILES | C(CCC(=O)O)CCO |
| Physical Description | Solid |
| Description | 6-hydroxyhexanoic acid is an omega-hydroxy fatty acid comprising hexanoic acid having a hydroxy group at the 6-position. It has a role as a bacterial xenobiotic metabolite. It is a 6-hydroxy monocarboxylic acid, an omega-hydroxy fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from a hexanoic acid. It is a conjugate acid of a 6-hydroxyhexanoate. 6-Hydroxy caproic acid, also known as 6-hydroxyhexanoate or 5-carboxypentanol, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 6-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 6-Hydroxy caproic acid has been primarily detected in saliva. 6-Hydroxy caproic acid participates in a number of enzymatic reactions. In particular, 6-hydroxy caproic acid can be biosynthesized from hexanoic acid. 6-Hydroxy caproic acid can also be converted into oscr#12. |
| Synonyms | 5-hydroxypentanecarboxylic acid 6-hydroxyhexanoate 6-hydroxyhexanoic acid epsilon-hydroxycaproic acid |
| PubChem Compound | 14490 |
| Last Modified | Nov 11 2021 |
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